Cas no 299936-84-8 (3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde)

• Product Name: 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde
• CAS No: 299936-84-8
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 3084987
• PubChem ID: 2286033
• Update Time: 2025-10-28

3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-(2-p-tolyloxy-ethoxy)-benzaldehyde
• 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde

• Inchi： 1S/C18H20O4/c1-3-20-18-12-15(13-19)6-9-17(18)22-11-10-21-16-7-4-14(2)5-8-16/h4-9,12-13H,3,10-11H2,1-2H3
• InChI Key： XROJOGREHBHXEP-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(C)=CC=1)C1C=CC(C=O)=CC=1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde

Research Brief on 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde (CAS: 299936-84-8): Recent Advances and Applications in Chemical Biology and Medicine

3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde (CAS: 299936-84-8) is a synthetic organic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring an ethoxy and methylphenoxyethoxy substituent on the benzaldehyde core, has attracted attention for its versatility in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer pathways. The researchers successfully utilized 299936-84-8 to develop a series of potent inhibitors of the MDM2-p53 interaction, showing promising anti-proliferative effects in vitro.

In the field of antimicrobial research, a recent investigation reported in Bioorganic & Medicinal Chemistry Letters explored the derivative synthesis of 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde for developing new antifungal agents. The study revealed that certain structural modifications of this compound led to significant activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. These findings suggest potential applications in addressing drug-resistant fungal infections.

From a chemical biology perspective, the compound has shown interesting properties as a photoactivatable probe. A 2024 publication in ACS Chemical Biology detailed its use in developing photoaffinity labeling agents for studying membrane protein dynamics. The researchers capitalized on the benzaldehyde moiety's reactivity to create probes that could selectively label and track G protein-coupled receptors (GPCRs) in live cells, providing new tools for receptor studies.

The synthetic accessibility of 299936-84-8 has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development described an efficient, solvent-free synthesis route with improved yield and reduced environmental impact. This development is particularly relevant for scaling up production while maintaining sustainability standards in pharmaceutical manufacturing.

Looking forward, the compound's potential appears particularly promising in the area of neurodegenerative disease research. Preliminary data from ongoing studies suggest that derivatives of 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde may modulate neuroinflammatory pathways, though these findings require further validation. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, enhances its potential for central nervous system applications.

In conclusion, 3-Ethoxy-4-2-(4-methylphenoxy)ethoxybenzaldehyde (CAS: 299936-84-8) continues to emerge as a valuable chemical entity in biomedical research. Its diverse applications span from medicinal chemistry to chemical biology, with recent studies uncovering new therapeutic potentials and synthetic utilities. As research progresses, this compound and its derivatives are likely to play increasingly important roles in drug discovery and development pipelines.